N-1H-benzimidazol-2-yl-2-phenylcyclopropanecarboxamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-2-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C17H15N3O/c21-16(13-10-12(13)11-6-2-1-3-7-11)20-17-18-14-8-4-5-9-15(14)19-17/h1-9,12-13H,10H2,(H2,18,19,20,21)
• InChI Key: XSIZKMVNFSTJAG-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)NC2=NC3=CC=CC=C3N2)C4=CC=CC=C4
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

“N-1H-benzimidazol-2-yl-2-phenylcyclopropanecarboxamide” is a compound that contains a benzimidazole moiety. Benzimidazole is a bicyclic molecule composed of a benzene ring and an imidazole ring. The benzimidazole moiety is known for its diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities.

Synthesis Analysis

The synthesis of benzimidazole usually involves two steps: first, the construction of a desired benzene ring-containing 1–2 diamino groups, followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

The benzimidazole core is planar. The structure of the molecule can be determined using techniques such as X-ray crystal structure analysis. The benzimidazole unit is almost planar.

Chemical Reactions Analysis

Benzimidazole derivatives have been found to have a wide range of biological activities. They have been used in the treatment of various diseases, including parasitic diseases.

Physical And Chemical Properties Analysis

The molecular formula of “N-1H-benzimidazol-2-yl-2-phenylcyclopropanecarboxamide” is C17H15N3O, and its molecular weight is 277.3205.

Scientific Research Applications

Antibacterial Activity

Benzimidazole derivatives have been explored for their antimicrobial potential. In a recent study, N-(1H-benzimidazol-2-yl-methyl)-2-substituted-3H-benzimidazol-5-amine derivatives were synthesized and evaluated for antibacterial activity. . This suggests that this compound could be a promising candidate for combating bacterial infections.

Anticancer Properties

While research on this specific compound is limited, benzimidazole derivatives have shown potential as anticancer agents. .

Antioxidant Activity

Hydrazones derived from 1H-benzimidazole-2-yl have been investigated for their combined antioxidant and antineoplastic properties. . Further exploration of this compound’s antioxidant potential could yield valuable insights.

Antiparasitic Applications

In the pursuit of compounds with dual anthelmintic and antioxidant properties, researchers have synthesized novel benzimidazolyl-2-hydrazones. . Investigating their efficacy against specific parasites would be worthwhile.

Mechanism of Action

Target of Action

Benzimidazole derivatives, which this compound is a part of, have been reported to exhibit diverse pharmacological activities . They have shown antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .

Mode of Action

Benzimidazole derivatives have been found to interact with their targets in various ways, leading to changes in cellular processes . For example, some benzimidazole derivatives have been found to exhibit anti-inflammatory activity .

Biochemical Pathways

Benzimidazole derivatives have been found to affect a wide range of biochemical pathways due to their broad-spectrum pharmacological properties .

Pharmacokinetics

Benzimidazole derivatives have been found to have excellent bioavailability, safety, and stability profiles .

Result of Action

Benzimidazole derivatives have been found to exert excellent bioactivity against many ailments .

Action Environment

Benzimidazole derivatives have been found to have outstanding bioavailability, safety, and stability profiles, suggesting that they may be relatively stable under various environmental conditions .

Future Directions

Benzimidazole derivatives continue to be an area of interest in medicinal chemistry due to their diverse pharmacological activities. Future research may focus on designing, synthesizing, and screening new benzimidazole derivatives for various biological activities.